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Compound of Interest

Compound Name: Gpat-IN-1

Cat. No.: B12395019 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Gpat-IN-1 is an inhibitor of Glycerol-3-phosphate acyltransferase (GPAT), a critical enzyme in

the de novo pathway of glycerolipid synthesis. By targeting GPAT, Gpat-IN-1 serves as a

valuable tool for investigating the roles of this enzyme in various physiological and pathological

processes, including obesity and other metabolic disorders. Its inhibitory activity is

characterized by an IC50 value of 8.9 μM.[1] These application notes provide detailed

information on the solubility of Gpat-IN-1 and protocols for the preparation of stock solutions to

facilitate its use in research settings.
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Property Value Reference

Molecular Weight 423.95 g/mol [1]

Formula C₂₁H₂₆ClNO₄S [1]

CAS Number 1204347-51-2 [1]

Appearance Solid [1]

Color White to off-white [1]

Purity >97%

Solubility of Gpat-IN-1
Solvent Concentration Remarks Reference

DMSO
100 mg/mL (235.88

mM)

Ultrasonic assistance

may be required. Use

freshly opened DMSO

as it is hygroscopic,

which can affect

solubility.

[1]

Storage and Stability
Form

Storage
Temperature

Stability Period Reference

Powder -20°C 3 years [1]

In Solvent -80°C 6 months [1][2]

In Solvent -20°C 1 month [1]

In DMSO 4°C 2 weeks [2]
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This protocol describes the preparation of Gpat-IN-1 stock solutions in DMSO. It is crucial to

use high-purity, anhydrous DMSO to ensure optimal solubility and stability of the compound.

Materials:

Gpat-IN-1 (solid powder)

Dimethyl sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes or vials

Calibrated pipettes

Vortex mixer

Ultrasonic bath (optional)

Analytical balance

Procedure:

Equilibration: Before opening, allow the vial of Gpat-IN-1 to equilibrate to room temperature

for at least 20 minutes. This prevents condensation of moisture onto the compound.

Weighing: Accurately weigh the desired amount of Gpat-IN-1 powder using an analytical

balance in a chemical fume hood.

Dissolution:

Add the appropriate volume of anhydrous DMSO to the vial containing the Gpat-IN-1
powder to achieve the desired concentration (refer to the table below for common stock

solution concentrations).

Cap the vial tightly and vortex thoroughly for 1-2 minutes to facilitate dissolution.

If the compound does not fully dissolve, sonicate the solution in an ultrasonic bath for 5-10

minutes. Visually inspect the solution to ensure it is clear and free of particulates.
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Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, which can degrade the compound, it is

recommended to aliquot the stock solution into single-use volumes in sterile

microcentrifuge tubes.

Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-

term storage (up to 1 month).[1]

Stock Solution Concentration Guide (for Gpat-IN-1, MW:
423.95)

Desired Stock
Concentration

Volume of DMSO to
add to 1 mg of
Gpat-IN-1

Volume of DMSO to
add to 5 mg of
Gpat-IN-1

Volume of DMSO to
add to 10 mg of
Gpat-IN-1

1 mM 2.3588 mL 11.7938 mL 23.5877 mL

5 mM 0.4718 mL 2.3588 mL 4.7175 mL

10 mM 0.2359 mL 1.1794 mL 2.3588 mL

Mandatory Visualizations
Signaling Pathway of GPAT in Triglyceride Synthesis
Glycerol-3-phosphate acyltransferase (GPAT) catalyzes the initial and rate-limiting step in the

de novo synthesis of triacylglycerols (TAGs). It facilitates the acylation of glycerol-3-phosphate

to form lysophosphatidic acid (LPA). Subsequent enzymatic reactions convert LPA to

diacylglycerol (DAG) and finally to TAG.
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Caption: The GPAT signaling pathway in triglyceride synthesis.

Experimental Workflow for Gpat-IN-1 Stock Solution
Preparation
This workflow diagram outlines the key steps for preparing a Gpat-IN-1 stock solution.
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Start: Obtain Gpat-IN-1 Powder

Equilibrate Vial to Room Temperature

Weigh Desired Amount of Gpat-IN-1

Add Anhydrous DMSO

Vortex/Sonicate to Dissolve

Visually Inspect for Complete Dissolution

  Incomplete
  Dissolution

Aliquot into Single-Use Tubes

  Clear Solution

Store at -80°C or -20°C

End: Ready for Experimental Use

Click to download full resolution via product page

Caption: Workflow for preparing Gpat-IN-1 stock solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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